![molecular formula C17H28N2O2 B7584913 [4-(2-Bicyclo[2.2.1]heptanyl)piperazin-1-yl]-(oxan-3-yl)methanone](/img/structure/B7584913.png)
[4-(2-Bicyclo[2.2.1]heptanyl)piperazin-1-yl]-(oxan-3-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
[4-(2-Bicyclo[2.2.1]heptanyl)piperazin-1-yl]-(oxan-3-yl)methanone, also known as BOC-3-Oxa-1,8-diaminooctane, is a chemical compound that has gained attention in the scientific community due to its potential applications in drug discovery and development.
Mechanism of Action
The mechanism of action of [4-(2-Bicyclo[2.2.1]heptanyl)piperazin-1-yl]-(oxan-3-yl)methanone,8-diaminooctane involves its ability to inhibit enzymes such as factor Xa and thrombin. These enzymes are involved in the coagulation cascade, which is a complex series of reactions that leads to the formation of a blood clot. By inhibiting these enzymes, this compound,8-diaminooctane can prevent the formation of blood clots.
Biochemical and Physiological Effects
This compound,8-diaminooctane has been shown to have antiproliferative effects on cancer cells. It has also been shown to inhibit the growth of blood vessels, which is important in the development and spread of cancer. In addition, it has been shown to have anti-inflammatory effects, which may be useful in the treatment of inflammatory diseases such as rheumatoid arthritis.
Advantages and Limitations for Lab Experiments
One advantage of using [4-(2-Bicyclo[2.2.1]heptanyl)piperazin-1-yl]-(oxan-3-yl)methanone,8-diaminooctane in lab experiments is its specificity for certain enzymes such as factor Xa and thrombin. This makes it a useful tool for studying the coagulation cascade and developing new drugs for the treatment of blood clotting disorders. However, one limitation of using this compound,8-diaminooctane is its potential toxicity, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on [4-(2-Bicyclo[2.2.1]heptanyl)piperazin-1-yl]-(oxan-3-yl)methanone,8-diaminooctane. One direction is to further investigate its potential as a cancer treatment. Another direction is to study its effects on other enzymes involved in the coagulation cascade. Additionally, further research is needed to determine its safety and toxicity in humans, which is important for its potential use as a drug.
Synthesis Methods
The synthesis of [4-(2-Bicyclo[2.2.1]heptanyl)piperazin-1-yl]-(oxan-3-yl)methanone,8-diaminooctane involves several steps. The first step involves the reaction of 2-bicyclo[2.2.1]heptanone with piperazine to form 4-(2-bicyclo[2.2.1]heptanyl)piperazine. The second step involves the reaction of 4-(2-bicyclo[2.2.1]heptanyl)piperazine with 3-bromopropyl methanesulfonate to form 4-(2-bicyclo[2.2.1]heptanyl)piperazin-1-yl)-propyl methanesulfonate. The final step involves the reaction of 4-(2-bicyclo[2.2.1]heptanyl)piperazin-1-yl)-propyl methanesulfonate with 3-aminooctan-1-ol to form this compound,8-diaminooctane.
Scientific Research Applications
[4-(2-Bicyclo[2.2.1]heptanyl)piperazin-1-yl]-(oxan-3-yl)methanone,8-diaminooctane has potential applications in drug discovery and development. It has been shown to have inhibitory effects on enzymes such as factor Xa and thrombin, which are involved in blood coagulation. In addition, it has been shown to have antiproliferative effects on cancer cells, making it a potential candidate for cancer treatment.
Properties
IUPAC Name |
[4-(2-bicyclo[2.2.1]heptanyl)piperazin-1-yl]-(oxan-3-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H28N2O2/c20-17(15-2-1-9-21-12-15)19-7-5-18(6-8-19)16-11-13-3-4-14(16)10-13/h13-16H,1-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BNZPBTFUPAKBMS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(COC1)C(=O)N2CCN(CC2)C3CC4CCC3C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H28N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.